Cas no 159431-45-5 (1-Methylpyrrolo[2,3-d]pyrimidine)

• Product Name: 1-Methylpyrrolo[2,3-d]pyrimidine
• CAS No: 159431-45-5
• MF: C₇H₇N₃
• MW: 133.150580644608
• CID: 109219
• Update Time: 2023-08-02

1-Methylpyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-d]pyrimidine,1-methyl-
• 1H-Pyrrolo[2,3-d]pyrimidine,1-methyl-(9CI)
• 1-Methyl-1H-pyrrolo[2,3-d]pyrimidine
• 1-Methylpyrrolo[2,3-d]pyrimidine

• Inchi： 1S/C7H7N3/c1-10-5-8-4-6-2-3-9-7(6)10/h2-5H,1H3
• InChI Key： LBJKINSTSXVEJB-UHFFFAOYSA-N
• SMILES： N1(C=NC=C2C=CN=C12)C

Computed Properties

• Exact Mass: 133.064
• Monoisotopic Mass: 133.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7